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Compound of Interest

Compound Name: 4-Ethylpyridine

Cat. No.: B7769192 Get Quote

This in-depth technical guide provides a comprehensive overview of the boiling point and

density of 4-Ethylpyridine. The information is curated for researchers, scientists, and

professionals in drug development, offering precise data, detailed experimental methodologies,

and logical visualizations to support laboratory work and theoretical analysis.

Core Physicochemical Data of 4-Ethylpyridine
4-Ethylpyridine is a pyridine derivative with the chemical formula C₇H₉N. It is a colorless to

pale yellow liquid with a distinct, unpleasant odor.[1] The ethyl group at the fourth position of

the pyridine ring influences its chemical and physical properties.[1] Below is a summary of its

key physical properties.

Boiling Point and Density
The boiling point and density are critical parameters for the purification, handling, and

application of 4-Ethylpyridine in various chemical syntheses. The data presented in the

following tables are compiled from multiple sources.

Table 1: Boiling Point of 4-Ethylpyridine
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Boiling Point (°C) Pressure (mmHg) Source Citation

168 760 [2][3][4]

164 - 170 760 [5][6]

169.999 760 [7]

169.6 - 170.0 750 [8]

163 - 165 760

Table 2: Density of 4-Ethylpyridine

Density (g/mL) Temperature (°C) Source Citation

0.942 25 [2][3][4][5]

0.9404 22 [8]

0.928 Not Specified [7]

0.910 Not Specified

Experimental Protocols for Property Determination
While specific experimental details for the cited values for 4-Ethylpyridine are not publicly

available, this section outlines standardized and widely accepted methodologies for

determining the boiling point and density of organic liquids.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[5] A common and effective method for this determination is the capillary tube method.

Apparatus:

Thiele tube or oil bath

Thermometer (calibrated)
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Capillary tube (sealed at one end)

Small test tube (fusion tube)

Heating source (e.g., Bunsen burner or heating mantle)

Liquid paraffin or other suitable heating medium

Procedure:

A small amount of the liquid sample (a few milliliters) is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is then immersed in a Thiele tube or an oil bath filled with a heating medium

like liquid paraffin.

The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge

from the open end of the capillary tube.

The heating is stopped when a continuous stream of bubbles is observed.

The liquid is allowed to cool, and the temperature at which the liquid begins to enter the

capillary tube is recorded as the boiling point.

Determination of Density
The density of a liquid is its mass per unit volume. A straightforward and accurate method

involves the use of a pycnometer or, for a less rigorous measurement, a graduated cylinder

and a balance.

Apparatus:

Pycnometer (for high accuracy) or a graduated cylinder

Analytical balance
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Thermometer

Procedure:

The mass of a clean, dry, and empty pycnometer or graduated cylinder is accurately

measured using an analytical balance.

The vessel is then filled with the liquid sample up to a calibrated mark (for a pycnometer) or

a specific volume is added (to a graduated cylinder).

The mass of the vessel containing the liquid is measured.

The temperature of the liquid is recorded as density is temperature-dependent.

The mass of the liquid is calculated by subtracting the mass of the empty vessel from the

mass of the filled vessel.

The density is then calculated by dividing the mass of the liquid by its volume.

Visualized Workflows and Concepts
To further elucidate the experimental and theoretical aspects, the following diagrams are

provided.
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Experimental Workflow: Physical Property Determination

Sample Preparation
(4-Ethylpyridine)

Boiling Point Determination
(Capillary Method)

Density Measurement
(Pycnometer/Gravimetric)

Data Recording
(Temperature, Mass, Volume)

Calculation & Analysis

Final Property Values

Click to download full resolution via product page

Caption: Experimental workflow for determining physical properties.
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Conceptual Relationship: Intermolecular Forces and Boiling Point

Strength of Intermolecular Forces
(e.g., van der Waals, dipole-dipole)

Energy Required to
Overcome Forces

determines

Boiling Point

correlates with

Click to download full resolution via product page

Caption: Intermolecular forces and their effect on boiling point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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